Cas no 1060225-84-4 (1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine)

1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine structure
1060225-84-4 structure
Product Name:1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine
CAS No:1060225-84-4
MF:C17H18F2N6O2S
MW:408.425628185272
CID:6605030
PubChem ID:25889935
Update Time:2025-07-09

1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine
    • 6-[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]-3-ethyl-[1,2,4]triazolo[4,3-b]pyridazine
    • AKOS024499333
    • SR-01000921200
    • F5123-1057
    • 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
    • SR-01000921200-1
    • VU0636645-1
    • 6-(4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)-3-ethyl-[1,2,4]triazolo[4,3-b]pyridazine
    • 1060225-84-4
    • Inchi: 1S/C17H18F2N6O2S/c1-2-15-20-21-16-5-6-17(22-25(15)16)23-7-9-24(10-8-23)28(26,27)14-4-3-12(18)11-13(14)19/h3-6,11H,2,7-10H2,1H3
    • InChI Key: HYILHGYOCOBVAU-UHFFFAOYSA-N
    • SMILES: C12=NN=C(CC)N1N=C(N1CCN(S(C3=CC=C(F)C=C3F)(=O)=O)CC1)C=C2

Computed Properties

  • Exact Mass: 408.11800134g/mol
  • Monoisotopic Mass: 408.11800134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 92.1Ų

1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5123-1057-2μmol
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
2μmol
$57.0 2023-09-10
Life Chemicals
F5123-1057-5μmol
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
5μmol
$63.0 2023-09-10
Life Chemicals
F5123-1057-10μmol
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
10μmol
$69.0 2023-09-10
Life Chemicals
F5123-1057-20μmol
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
20μmol
$79.0 2023-09-10
Life Chemicals
F5123-1057-1mg
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
1mg
$54.0 2023-09-10
Life Chemicals
F5123-1057-2mg
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
2mg
$59.0 2023-09-10
Life Chemicals
F5123-1057-3mg
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
3mg
$63.0 2023-09-10
Life Chemicals
F5123-1057-4mg
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
4mg
$66.0 2023-09-10
Life Chemicals
F5123-1057-5mg
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
5mg
$69.0 2023-09-10
Life Chemicals
F5123-1057-10mg
1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
1060225-84-4
10mg
$79.0 2023-09-10

Additional information on 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazine

Introduction to 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1060225-84-4)

1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1060225-84-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its unique structural features, including a 2,4-difluorobenzenesulfonyl group and a 3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research and development purposes. The compound's structure has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography to confirm its identity and elucidate its conformational properties.

In terms of biological activity, 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine has shown promising results in several preclinical studies. It has been evaluated for its potential as an antiviral agent against various viral infections, including influenza and herpes simplex virus (HSV). The compound's ability to inhibit viral replication is attributed to its interaction with specific viral enzymes and proteins, which disrupts the viral life cycle.

Additionally, 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine has also been studied in animal models. It exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the lungs and liver. These properties are crucial for ensuring that the compound reaches its intended site of action at therapeutic concentrations.

Toxicity studies have shown that 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical toxicity studies have not revealed any significant adverse effects at relevant dose levels.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and safety profile of the compound in healthy volunteers. Preliminary results have been encouraging, with no serious adverse events reported thus far.

In conclusion, 1-(2,4-difluorobenzenesulfonyl)-4-{3-ethyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1060225-84-4) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and diverse biological activities make it an attractive target for both academic research and commercial applications. Ongoing studies will continue to explore its potential therapeutic uses and optimize its formulation for clinical use.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent